Cas no 1017125-26-6 (4-(4-ethylphenyl)butan-1-amine)

• Product Name: 4-(4-ethylphenyl)butan-1-amine
• CAS No: 1017125-26-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6175749
• PubChem ID: 23544228
• Update Time: 2025-08-05

4-(4-ethylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylphenyl)butan-1-amine
• 1017125-26-6
• (4-ETHYLBENZYL)PROPYLAMINE
• DTXSID20634881
• EN300-1841826
• SCHEMBL8324178
• CS-0286675
• AKOS013465894

• Inchi： 1S/C12H19N/c1-2-11-6-8-12(9-7-11)5-3-4-10-13/h6-9H,2-5,10,13H2,1H3
• InChI Key： PKBHKWPEYQEKEK-UHFFFAOYSA-N
• SMILES： NCCCCC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(4-ethylphenyl)butan-1-amine

4-(4-Ethylphenyl)butan-1-amine: A Comprehensive Overview

4-(4-Ethylphenyl)butan-1-amine, also known by its CAS number 1017125-26-6, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of amines, specifically aromatic amines, and is characterized by its unique structure that combines an ethyl-substituted phenyl group with a butanamine backbone. The molecule's structure allows for a wide range of chemical reactivity, making it a valuable intermediate in organic synthesis and a key component in the development of advanced materials and pharmaceuticals.

The synthesis of 4-(4-Ethylphenyl)butan-1-amine typically involves multi-step processes, often starting from benzene derivatives. One common approach is the Friedel-Crafts alkylation to introduce the ethyl group onto the aromatic ring, followed by nucleophilic substitution or reduction reactions to form the amine functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

One of the most notable applications of 4-(4-Ethylphenyl)butan-1-amine is in the field of materials science. Researchers have explored its use as a precursor for polyurethanes and other polymers, where its amine group facilitates cross-linking reactions. This has led to the development of high-performance materials with enhanced mechanical properties, thermal stability, and resistance to environmental degradation. For instance, studies published in 2023 highlight its role in creating lightweight composites for aerospace applications.

In the pharmaceutical industry, 4-(4-Ethylphenyl)butan-1-amine serves as an intermediate in the synthesis of bioactive compounds. Its ability to act as a nucleophile makes it ideal for forming amide bonds, which are crucial in peptide synthesis. Recent research has focused on its potential as a building block for drug delivery systems, particularly in the development of targeted therapies for cancer treatment. Scientists have demonstrated that derivatives of this compound can enhance drug solubility and bioavailability, making them promising candidates for future clinical trials.

The chemical properties of 4-(4-Ethylphenyl)butan-1-amine also make it valuable in industrial applications. Its reactivity towards electrophiles enables its use in the production of agrochemicals and specialty chemicals. For example, it has been employed as an intermediate in the synthesis of herbicides and fungicides, contributing to sustainable agricultural practices. Furthermore, its stability under various reaction conditions allows for its use in large-scale manufacturing processes without compromising product quality.

Recent studies have also explored the environmental impact of 4-(4-Ethylphenyl)butan-1-amine. Researchers have investigated its biodegradability and toxicity profiles, aiming to develop greener synthetic routes and disposal methods. Findings from 2023 indicate that under controlled conditions, this compound exhibits moderate biodegradability, suggesting that it can be safely integrated into eco-friendly chemical processes.

In conclusion, 4-(4-Ethylphenyl)butan-1-amine (CAS No. 1017125-26-6) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in modern chemistry. As research continues to uncover new possibilities for this compound, its role in driving innovation and sustainability is expected to grow further.